Nickel;scandium
Description
Properties
CAS No. |
12035-66-4 |
|---|---|
Molecular Formula |
Ni2Sc |
Molecular Weight |
162.343 g/mol |
IUPAC Name |
nickel;scandium |
InChI |
InChI=1S/2Ni.Sc |
InChI Key |
YPVOESUOHPZXCR-UHFFFAOYSA-N |
Canonical SMILES |
[Sc].[Ni].[Ni] |
Origin of Product |
United States |
Synthesis and Fabrication Methodologies of Nickel Scandium Materials
Bulk Synthesis Techniques for Nickel-Scandium Intermetallics
The production of bulk nickel-scandium intermetallics, which are compounds with specific atomic ordering, often relies on high-temperature melting or solid-state diffusion processes. These methods are foundational for creating the initial alloys and compounds that may be used in larger applications or as precursors for other fabrication techniques.
Arc Melting and Induction Melting Processes
Arc melting and induction melting are primary methods for synthesizing nickel-scandium alloys. srce.hr These techniques involve melting the constituent metals, nickel and scandium, in a controlled environment to ensure homogeneity and prevent contamination.
Arc Melting: This process utilizes an electric arc to generate the high temperatures necessary to melt the metals. The raw materials, typically high-purity nickel and scandium pieces, are placed in a water-cooled copper hearth under an inert atmosphere, usually argon, to prevent oxidation. srce.hr An electric arc is struck between a non-consumable electrode and the metals, causing them to melt and form an alloy. To ensure a uniform composition, the resulting "button" is often flipped and remelted multiple times.
Induction Melting: In this method, the metallic charge is placed in a crucible, often made of graphite (B72142), and heated by electromagnetic induction. mit.edu A high-frequency alternating current is passed through a coil surrounding the crucible, inducing eddy currents within the charge material, which generates heat and melts the metals. This process can be performed under a vacuum or an inert atmosphere to maintain the purity of the alloy. mit.edu For instance, in the production of aluminum-scandium master alloys, induction heating has been used to heat scandium sulfide (B99878) and aluminum to 1550°C under a vacuum. mit.edu
Both methods are effective for producing various nickel-scandium intermetallic phases, such as NiSc, Ni2Sc, and Ni5Sc. americanelements.com The choice between arc and induction melting often depends on the desired quantity of the alloy, the required purity, and the specific properties of the constituent metals.
| Parameter | Arc Melting | Induction Melting |
|---|---|---|
| Heating Mechanism | Electric arc between electrode and material | Electromagnetic induction causing eddy currents |
| Crucible | Typically a water-cooled copper hearth | Often graphite or another non-reactive ceramic |
| Atmosphere | Inert gas (e.g., Argon) | Vacuum or inert gas |
| Key Advantage | High temperatures, good for refractory metals | Good mixing, scalable for larger quantities |
| Common Intermetallics Produced | NiSc, Ni2Sc, Ni5Sc | Various Ni-Sc alloy compositions |
Solid-State Reaction Methods for Intermetallic Compound Formation
Solid-state reaction methods offer an alternative to melting for the synthesis of intermetallic compounds. These techniques rely on the diffusion of atoms between solid reactants at elevated temperatures, below their melting points, to form the desired intermetallic phases.
One prominent solid-state method is currentless transfer in molten salts . This process involves the diffusion of scandium into a nickel substrate through a molten salt electrolyte. The kinetics of alloy formation and the resulting phase composition of the intermetallic layers are influenced by parameters such as temperature, duration of the process, and the surface area of the scandium metal in contact with the electrolyte. researchgate.net This method has been studied for the formation of various Ni-Sc intermetallic compounds. researchgate.net
Another approach is electrochemical synthesis , which can be performed in molten salt baths, such as a LiF-CaF2 eutectic melt. researchgate.net By applying a specific potential, scandium can be deposited onto a nickel electrode, leading to the formation of Ni-Sc intermetallic compounds. researchgate.net This technique allows for a degree of control over the composition of the resulting alloy by adjusting the electrochemical parameters. researchgate.net
Solid-state reactions are particularly useful for creating specific intermetallic phases and can sometimes offer better control over microstructure compared to melting techniques.
Thin Film and Nanostructure Fabrication
The fabrication of nickel-scandium materials as thin films and nanostructures is crucial for their application in electronics, coatings, and catalysis. These methods allow for the creation of materials with precisely controlled dimensions and properties.
Sputtering Target Production for Nickel-Scandium Thin Films
Sputtering is a widely used physical vapor deposition (PVD) technique for producing thin films. americanelements.com A key component in this process is the sputtering target, which is a solid block of the material to be deposited. For nickel-scandium thin films, high-purity scandium-nickel alloy targets are required. americanelements.com
These targets are typically manufactured using processes like crystallization and solid-state methods to achieve high purity and density with small grain sizes. americanelements.com The composition of the target can be customized for specific research or commercial applications. americanelements.com During the sputtering process, the target is bombarded with energetic ions in a vacuum chamber, which ejects atoms from the target that then deposit onto a substrate, forming a thin film. americanelements.com Sputtering allows for the deposition of ultra-high purity metallic or oxide materials onto various substrates. americanelements.com
Synthesis of Nickel-Scandium-Containing Nanoparticles and Nanostructures
The synthesis of nanoparticles and nanostructures containing nickel and scandium opens up possibilities for novel catalytic and electronic applications.
One method for producing such nanoparticles is laser ablation of a solid target in a liquid medium. researchgate.net This technique involves irradiating a bulk nickel-scandium alloy with a high-power laser. The intense energy ablates material from the target, which then condenses in the surrounding liquid to form nanoparticles. The size and properties of the resulting nanoparticles can be controlled by adjusting laser parameters like energy density and power. researchgate.net For instance, laser ablation of a scandium target in deionized water has been shown to produce scandium nanoparticles, which can subsequently be fragmented into smaller, oxidized nanoparticles. researchgate.net
Another approach involves the co-reduction of metal salts . While not explicitly detailed for Ni-Sc, the principles of synthesizing nickel nanoparticles can be extended. For example, nickel nanoparticles can be synthesized by the chemical reduction of a nickel salt, like nickel chloride, using a reducing agent such as hydrazine (B178648) in an aqueous solution. rsc.orgmdpi.com To create Ni-Sc nanoparticles, a solution containing both nickel and scandium salts could potentially be co-reduced. The presence of surfactants can help control the size and prevent agglomeration of the nanoparticles. rsc.org
Research has also explored the synthesis of scandium-substituted nickel-cobalt (B8461503) ferrite (B1171679) nanoparticles for catalytic applications. researchgate.net These are typically prepared through methods like wet chemical co-precipitation, where aqueous solutions of the metal salts are mixed and precipitated to form the complex oxide nanoparticles. researchgate.net This demonstrates the feasibility of incorporating scandium into complex nanostructured materials.
Advanced Processing Routes for Multicomponent Nickel-Scandium Alloys
The development of advanced multicomponent alloys, often referred to as high-entropy alloys, has introduced new processing routes that can be applied to systems containing nickel and scandium. e-bookshelf.de These alloys, which contain multiple principal elements in significant concentrations, often exhibit unique and desirable properties. metal-am.comdiva-portal.org
Additive Manufacturing (AM) , also known as 3D printing, is a transformative technology for fabricating complex alloy components. numberanalytics.com Techniques like Laser Beam Powder Bed Fusion (PBF-LB) allow for the layer-by-layer construction of parts from a powder bed. metal-am.com For Ni-Sc containing alloys, this would involve using a pre-alloyed powder. The extremely high cooling rates inherent in AM processes can lead to novel microstructures, such as the formation of nano-sized strengthening particles. researchgate.net For example, in Al-Ni alloys, the addition of scandium through AM has been shown to form coherent L12 Al3Sc nanoparticles that act as nucleation sites for grain refinement, leading to enhanced mechanical properties and thermal stability. researchgate.net
Casting remains a fundamental processing route for multicomponent alloys. numberanalytics.commdpi.com Investment casting, in particular, is used for producing complex shapes with high accuracy. numberanalytics.com For Ni-Sc systems, this would involve melting the constituent elements and pouring the molten alloy into a mold. Subsequent heat treatments, such as annealing and quenching, are often necessary to optimize the microstructure and mechanical properties. kingsunmachining.com
| Processing Route | Description | Key Advantages for Ni-Sc Systems | Example Microstructural Feature |
|---|---|---|---|
| Additive Manufacturing (e.g., PBF-LB) | Layer-by-layer fabrication from a powder bed using a laser or electron beam. | Design flexibility, rapid solidification leading to refined microstructures. numberanalytics.comresearchgate.net | Formation of nano-precipitates (e.g., Al3Sc) for strengthening. researchgate.net |
| Investment Casting | A wax pattern is coated with a ceramic shell, the wax is melted out, and molten metal is poured in. | Production of complex, near-net-shape components with high accuracy. numberanalytics.com | Controlled grain structures through directional solidification. numberanalytics.com |
These advanced processing routes enable the creation of multicomponent Ni-Sc alloys with tailored microstructures and properties, pushing the boundaries of material performance for demanding applications.
Crystallography and Phase Equilibria in Nickel Scandium Systems
Experimental and Theoretical Investigations of the Nickel-Scandium Binary Phase Diagram
The nickel-scandium binary phase diagram, which maps the stable phases at different temperatures and compositions, has been a subject of both experimental and theoretical scrutiny. researchgate.net Experimental approaches such as X-ray diffraction (XRD), metallography, differential thermal analysis (DTA), and electron microprobe analysis have been employed to characterize Ni-Sc alloys. researchgate.net These studies have led to the construction of the phase diagram, identifying key features like eutectic and peritectic reactions.
A notable finding is the formation of the Sc2Ni phase through a peritectic reaction (L + δ ⇄ η) at 990°C. researchgate.net Furthermore, a metatectic reaction (β ⇄ L + α) involving the transformation of scandium's body-centered cubic (β) and hexagonal close-packed (α) modifications occurs at 950°C. researchgate.net A eutectic reaction (L ⇄ Sc2Ni + αSc) takes place at a lower temperature of 840°C. researchgate.net
Thermodynamic assessments using the CALPHAD (Calculation of Phase Diagrams) method have complemented experimental work. researchgate.net These computational models utilize Gibbs energy descriptions for the various phases (liquid, b.c.c., f.c.c., and h.c.p.) to predict phase equilibria. researchgate.net The excess term of the Gibbs energy has been modeled using different approaches, including the Redlich-Kister polynomial equation and more recent exponential temperature dependence models. researchgate.net Chronopotentiometric data has also been used to calculate the thermodynamic properties of the intermetallic compounds (IMCs) in the Ni-Sc system. researchgate.net
Phase Equilibria in Ternary and Quaternary Nickel-Scandium Systems
The addition of a third or fourth element to the Ni-Sc system introduces further complexity and opportunities for tailoring material properties.
Nickel-Aluminum-Scandium Ternary Phase Diagram Studies
The nickel-aluminum-scandium (Ni-Al-Sc) ternary system is of significant interest for the development of high-performance alloys. Experimental investigations have focused on constructing isothermal sections of the phase diagram at various temperatures, such as 1000°C, 1173 K, and 1273 K. capes.gov.brresearchgate.netdntb.gov.ua These studies, utilizing techniques like electron probe microanalysis (EPMA) and XRD, have identified several ternary intermetallic compounds. researchgate.netdntb.gov.ua
Early work at 1000°C in the nickel-rich region provided foundational knowledge of the phase equilibria. capes.gov.brosti.gov More recent investigations have expanded on this, identifying new ternary phases such as τ7 (Ni2Al5Sc), τ8 (Ni2Al4Sc), τ9 (NiAl2Sc3), and τ10 (NiAlSc5). researchgate.net However, the existence of some previously reported phases like τ3 (Ni7Al16Sc6), τ4 (NiAl4Sc), and τ6 (Ni3Al9Sc) was not confirmed in these later studies. researchgate.net The CALPHAD method has also been applied to the Ni-Al-Sc system to model and reproduce the experimental isothermal sections, providing a comprehensive thermodynamic database for alloy design. researchgate.net
Exploration of Other Transition Metal and Main Group Element Additions to Ni-Sc Systems
The addition of other transition metals and main group elements to Ni-Sc systems has been explored to create new ternary and quaternary compounds with unique crystal structures and properties.
In the Sc-Ni-Ge system, the ternary germanide Sc3Ni4Ge4 was discovered. iucr.orgiucr.org Its crystal structure was determined to be of the Gd6Cu8Ge8 type. iucr.orgiucr.org Similarly, in the Sc-Ni-Si system, the existence of ScNi2Si2 (CeGa2Al2 type) and Sc6Ni16Si7 (Mg6Cu16Si7 type) has been confirmed, alongside the discovery of 13 new ternary silicides. iaea.org The interaction in the Sc-Ni-Si system shows more similarity to transition metals like Zr and Ti than to lanthanides. iaea.org
Investigations into systems with main group elements like indium and lead have also yielded new compounds. For instance, the indides Sc5Ni2In4 and related ternary compounds have been synthesized and their crystal structures analyzed. znaturforsch.com In the Sc-Ni-Pb system, new plumbides such as Sc2Ni2Pb and ScNi1.34Pb have been identified, crystallizing in the Mn2AlB2-type and MnCu2Al-type structures, respectively. researchgate.netiaea.org
Crystal Structure Determination of Nickel-Scandium Intermetallic Compounds
The determination of the crystal structures of Ni-Sc intermetallic compounds is fundamental to understanding their physical and chemical properties.
Structural Characterization of Stoichiometric Sc-Ni Phases (e.g., ScNi, Sc2Ni, ScNi5)
Several stoichiometric intermetallic compounds exist in the Ni-Sc binary system, each with a distinct crystal structure.
ScNi5: This compound exhibits polymorphism. iaea.org One form crystallizes in the hexagonal CaCu5-type structure (space group P6/mmm). crystallography.netugr.es
Sc2Ni7: This intermetallic phase has also been identified in the Ni-Sc system. iaea.org
ScNi: This equiatomic compound has been a subject of crystal structure analysis. nasa.gov
Sc2Ni: The crystal structure of Sc2Ni has been investigated, and its reaction with hydrogen has been shown to form an amorphous hydride, Sc2NiH5. researchgate.net
Crystallographic Analysis of Sc5Ni2In4 and Related Ternary Compounds
The ternary indide Sc5Ni2In4 crystallizes in the orthorhombic Lu5Ni2In4-type structure with the space group Pbam. znaturforsch.comias.ac.indnu.dp.uaresearchgate.net This structure has been confirmed through single-crystal X-ray diffraction. researchgate.net The electronic and optical properties of Sc5Ni2In4, along with the isostructural Sc5Pd2In4 and Sc5Pt2In4, have been studied using density functional theory. ias.ac.inias.ac.in These studies reveal the metallic nature of these compounds. ias.ac.inias.ac.in
In a related compound, Sc10Ni9In19.44, which adopts the Ho10Ni9In20-type structure, defects and a split model for one of the indium sites have been observed, leading to a distorted variant within this structural family. znaturforsch.com This highlights the structural complexity that can arise in these ternary systems due to atomic size differences. znaturforsch.com
Examination of Crystal Structures in Scandium-Doped Nickel-Containing Spinel Ferrites
The introduction of scandium (Sc³⁺) into nickel-containing spinel ferrites induces notable changes in their crystal structure. In polycrystalline Ni₀.₃Cu₀.₂Zn₀.₅ScₓFe₂₋ₓO₄ ferrites, X-ray diffraction (XRD) analysis confirms the formation of a single-phase cubic spinel structure without any unreacted constituents. researchgate.net A key observation is the increase in the lattice constant as Sc³⁺ ions, with their larger ionic radius, substitute the smaller Fe³⁺ ions. researchgate.net This substitution also leads to a decrease in both theoretical and bulk densities. researchgate.net
The distribution of cations between the tetrahedral (A) and octahedral (B) sites within the spinel structure is significantly affected by scandium doping. researchgate.netnih.gov In spinel ferrites with the general formula AB₂O₄, the arrangement of these cations dictates the material's properties. nih.govresearchgate.net For instance, in Ni-Co ferrites, the partial substitution of Fe³⁺ by Sc³⁺ ions primarily occurs at the octahedral (B) sites. researchgate.net This preferential occupation influences the crystallite size and specific surface area, which are crucial parameters for applications like catalysis. researchgate.net Studies on Ni₀.₅Co₀.₅ScₓFe₂₋ₓO₄ have shown that Sc³⁺ doping can lead to smaller crystallite sizes and larger specific surface areas. researchgate.net
The impact of scandium doping on the crystal structure can be summarized in the following table, based on findings from studies on various nickel-containing spinel ferrites.
| Property | Observation with Scandium Doping | Source |
| Crystal Structure | Maintains single-phase cubic spinel structure. | researchgate.net |
| Lattice Constant | Increases with Sc³⁺ substitution for Fe³⁺. | researchgate.net |
| Theoretical Density | Decreases with Sc³⁺ substitution. | researchgate.net |
| Bulk Density | Generally decreases, but can show a maximum at a specific doping level (e.g., x=0.05 in Ni₀.₃Cu₀.₂Zn₀.₅ScₓFe₂₋ₓO₄). | researchgate.net |
| Cation Distribution | Sc³⁺ preferentially occupies octahedral (B) sites, altering the distribution of other cations. | researchgate.netresearchgate.net |
| Crystallite Size | Can be reduced, leading to nanocrystalline structures. | researchgate.net |
This table presents a summary of the effects of scandium doping on the crystallographic properties of nickel-containing spinel ferrites based on available research data.
Solid-State Phase Transformations and Microstructural Evolution
The nickel-scandium (Ni-Sc) binary system exhibits several intermediate phases and solid-state transformations that are crucial for understanding the microstructural evolution of these alloys. matec-conferences.org The Ni-Sc phase diagram reveals the existence of multiple intermetallic compounds, including Ni₅Sc, Ni₇Sc₂, Ni₂Sc, and NiSc. matec-conferences.orgmsi-eureka.com The formation and stability of these phases are central to the alloy's properties.
Thermodynamic assessments using the CALPHAD (CALculation of Phase Diagram) method have been employed to model the Ni-Sc system. matec-conferences.orgresearchgate.net These models, which consider the Gibbs energy of the various phases, provide a theoretical framework for predicting phase equilibria and transformations. matec-conferences.org For example, the Ni₅Sc phase is known to undergo a phase transition at approximately 1153±20 K, although the crystal structure of the low-temperature modification remains undetermined. matec-conferences.org
The solubility of scandium in nickel is a key factor influencing microstructural development. matec-conferences.org The addition of even small amounts of scandium to nickel-based superalloys can lead to significant microstructural changes. For instance, in Ni-based 718Plus superalloys, scandium additions can refine grain size and promote the uniform dispersion of nanoscale precipitates like Ni₃(Ti, Al, Sc). researchgate.net In other nickel-based superalloys, scandium doping has been shown to modify the size and volume fraction of primary γ' precipitates at the grain boundaries, which in turn refines the grain structure. mdpi.com
The microstructural evolution is also marked by the potential formation of various intermetallic phases upon cooling and heat treatment. In Ni-50at%Sc alloys prepared by centrifugal casting, the primary phase observed is B2-NiSc, with Ni₂Sc as a secondary phase. researchgate.net The cooling rate during solidification plays a significant role in the resulting microstructure and phase distribution. researchgate.net
First-principles calculations based on density functional theory have further elucidated the stability and properties of Ni-Sc intermetallic compounds. researchgate.net These studies confirm the thermodynamic stability of compounds like NiSc and provide insights into their mechanical properties. researchgate.net
The following table summarizes the key intermetallic phases in the Ni-Sc system and their characteristics.
| Intermetallic Compound | Crystal Structure (where known) | Notes | Source |
| Ni₅Sc (High Temp.) | Determined | Undergoes a phase transition at ~1153 K. | matec-conferences.org |
| Ni₇Sc₂ | Determined | --- | matec-conferences.org |
| Ni₂Sc | --- | Often observed as a secondary phase. | researchgate.net |
| NiSc | CsCl-type (B2) | Considered the most thermodynamically stable compound. | researchgate.netgeokniga.orgdokumen.pub |
| NiSc₂ | --- | May be related to impurities. | matec-conferences.org |
This table outlines the primary intermetallic compounds identified in the Nickel-Scandium system and their reported structural information.
Electronic Structure and Chemical Bonding in Nickel Scandium Systems
Analysis of Band Structure and Fermi Level Characteristics
The band structure and the characteristics of the Fermi level are crucial in determining the electronic behavior of a material. In Ni-Sc systems, the band structure reveals the metallic nature of these compounds. researchgate.net
For the B2-NiSc intermetallic, analysis of the total and partial density of states (DOS) shows a mixture of Ni-d and Sc-d states near the Fermi level, specifically in the energy range of -7 to 2.5 eV. tandfonline.com In the ternary system Sc5Ni2In4, band structure calculations using the OLCAO method show that seven bands cross the Fermi level (EF), which is set at zero energy, indicating its conducting nature. ias.ac.in The total number of states at the Fermi level, N(EF), for Sc5Ni2In4 is calculated to be 19.37. ias.ac.in The region above the Fermi level in the DOS is primarily composed of contributions from scandium and the 3d-orbitals of nickel. ias.ac.in
| Compound | Method | Bands Crossing Fermi Level | N(EF) (states/eV per formula unit) |
|---|---|---|---|
| B2-NiSc | DFT-PBE | Multiple | - |
| Sc5Ni2In4 | OLCAO | 7 | 19.37 |
Investigation of Charge Transfer and Interatomic Bonding Mechanisms
The nature of chemical bonding in Ni-Sc systems involves a combination of metallic and covalent interactions, with a significant charge transfer between the constituent atoms. In Sc5Ni2In4, effective charge calculations using the OLCAO method show that scandium atoms lose charge, behaving cationically, while nickel and indium atoms gain charge, exhibiting anionic behavior. ias.ac.in Specifically, each Sc atom loses approximately 0.911 electrons. ias.ac.in
The analysis of bond order (BO) values provides further insight into the bonding characteristics. The strongest bonds in Sc5Ni2In4 are the Ni-In bonds, followed by Sc-Ni and Sc-In bonds, indicating a complex interplay of interactions that contribute to the crystal's stability. ias.ac.in In Mg2-xScxNi alloys, the addition of scandium weakens the H-Ni and H-Mg interactions in their hydrides, which can enhance hydrogen release capabilities. mater-tehnol.si The study of point defects in B2-NiSc also reveals changes in bonding; for example, the bonding peak in the density of states for a Ni vacancy shifts to a lower energy level compared to a Sc anti-position defect, indicating greater stability for the Ni vacancy in Sc-rich alloys. tandfonline.com
| Element | Q (electrons) | ΔQ (electrons) | Behavior |
|---|---|---|---|
| Sc | - | -0.911 | Cationic (loses charge) |
| Ni | - | + (gains charge) | Anionic |
| In | - | + (gains charge) | Anionic |
Correlation Effects and Spin-Orbit Coupling in Electronic Properties
Electron correlation effects, which arise from the interactions between electrons, can significantly influence the electronic properties of transition metal compounds. researchgate.networldscientific.com In ScNi, these effects have been studied using the LDA+U method, where 'U' is the Hubbard parameter that accounts for on-site Coulomb interactions. researchgate.net The ratio of U to the d-band width (W) is used to classify the strength of these correlations. researchgate.net ScNi is identified as an intermediately correlated compound. researchgate.networldscientific.com
Spin-orbit coupling (SOC), a relativistic effect arising from the interaction of an electron's spin with its orbital motion, can also play a crucial role, particularly in systems containing heavier elements. researchgate.netwikipedia.org It can lead to the splitting of energy levels and influence magnetic properties. researchgate.netwikipedia.org In the context of ScTM (TM = transition metal) compounds, calculations incorporating SOC have been performed to obtain more accurate structural parameters. researchgate.net For ScNi, spin-polarized calculations have determined that the anti-ferromagnetic phase is the stable magnetic ground state. researchgate.networldscientific.com The interplay of SOC and electron correlation is essential for a complete understanding of the electronic and magnetic properties of these materials. researchgate.networldscientific.com
Metallic Character and Conductivity Features in Nickel-Scandium Intermetallics
Nickel-Scandium (Ni-Sc) intermetallics are a class of materials formed between the transition metal nickel and the rare-earth metal scandium. These compounds are characterized by their ordered crystal structures and the nature of their chemical bonding, which imparts distinct physical properties. A key feature of these systems is their inherent metallic character, which governs their electrical conductivity. The metallic nature arises from the formation of a crystal lattice with significant metallic bonding, which generally leads to good electrical and thermal conductivity swan.ac.uk. Theoretical studies, such as first-principles calculations on the B2-NiSc phase, indicate that the metallic bonding character is a fundamental aspect of these intermetallics researchgate.net.
The electrical behavior of a material is fundamentally dictated by its electronic band structure. In Ni-Sc intermetallic compounds, the arrangement of electron energy levels results in a finite density of states at the Fermi level (E_F). This means there are available energy states for electrons to occupy and move into when an external electric field is applied, enabling electrical conduction. Theoretical investigations into related scandium-nickel systems, such as Sc5Ni2In4, have shown that the metallic conductivity is a direct result of the overlap between the valence and conduction bands in the vicinity of the Fermi level ias.ac.in. This feature is a hallmark of metallic materials.
Further detailed analysis of specific Ni-Sc phases reveals distinct electronic characteristics. For instance, the Laves phase Ni2Sc is predicted by electronic structure calculations to be a semimetal mpg.de. Semimetals are a class of materials with a small overlap between the valence and conduction bands, resulting in a lower density of charge carriers than in typical metals, but still exhibiting metallic conductivity.
The inherent metallic nature of Ni-Sc intermetallics makes them electrically conductive. While comprehensive experimental datasets for the electrical resistivity of various binary Ni-Sc compounds are not widely reported, their metallic character, as confirmed by theoretical studies, is a strong indicator of their ability to conduct electricity researchgate.netias.ac.inmpg.de. The practical interest in these properties is highlighted by research into complex alloys, such as Al-Fe-Ni-Sc systems, which are being explored for applications as strong, lightweight, and thermally stable conductors programmaster.org. Standard experimental techniques, like the four-probe method, are utilized to characterize the electrical conductivity of complex alloys containing phases such as the Ni2Sc Laves phase urfu.ru.
A defining feature of metallic conductors is the temperature dependence of their electrical resistivity. For metals and metallic alloys, resistivity typically increases as temperature rises unacademy.comshiksha.com. This phenomenon is attributed to the increased scattering of charge-carrying electrons by lattice vibrations, or phonons, which become more pronounced at higher temperatures shiksha.com. Consequently, Ni-Sc intermetallics are expected to exhibit a positive temperature coefficient of resistivity, a characteristic trait of their metallic behavior.
The table below summarizes the known structural and electronic properties of several intermetallic compounds found within the Nickel-Scandium system based on research findings.
| Compound | Crystal Structure/Type | Space Group | Noted Electronic/Physical Properties | Reference(s) |
| NiSc | B2 (CsCl-type) | Pm-3m | Thermodynamically most stable Ni-Sc compound; Ductile. | researchgate.net |
| Ni2Sc | C15 Laves Phase | Fd-3m | Predicted to be a semimetal. | mpg.deurfu.ru |
| Ni5Sc | AuBe5-type | F-43m | Stiffest and most covalent Ni-Sc compound. | swan.ac.ukresearchgate.net |
| NiSc2 | Most ductile Ni-Sc compound after NiSc. | researchgate.net | ||
| Sc2Ni | Ti2Ni-type | osti.gov |
Magnetic Properties and Phenomena in Nickel Scandium Materials
Spin-Polarized Density Functional Calculations for Magnetic Phase Optimization
Spin-polarized Density Functional Theory (DFT) is a powerful computational method used to investigate the electronic and magnetic properties of materials from first principles. researchgate.netrsc.orgresearchgate.net This approach accounts for the spin of electrons, allowing for the accurate calculation of magnetic moments and the determination of the most stable magnetic ordering (e.g., ferromagnetic, antiferromagnetic, or non-magnetic) for a given compound. researchgate.netresearchgate.net
In the context of nickel-scandium systems, DFT calculations are performed by comparing the total energies of different possible magnetic configurations. aip.org For instance, in studying full Heusler alloys like Ir₂YSi (where Y can be Sc or Ni), researchers calculate the total energy for both non-magnetic (NM) and ferromagnetic (FM) states. aip.org The phase with the lower total energy is predicted to be the ground state. The energy difference, ΔE = E_NM – E_FM, is a key indicator: a positive value suggests a stable ferromagnetic state, while a value of zero indicates a non-magnetic ground state. aip.org
The accuracy of these predictions can be sensitive to the chosen computational parameters, such as the exchange-correlation functional. While approximations like the Generalized Gradient Approximation (GGA) are common, they may not always be sufficient for systems with strong electron correlations, such as those containing 3d transition metals. researchgate.net In such cases, more advanced methods like GGA+U, which includes a Hubbard U term to better describe on-site Coulomb interactions, are employed to achieve results more consistent with experimental data. researchgate.networldscientific.com These calculations are crucial for optimizing and predicting the stable magnetic phase of complex intermetallic compounds. researchgate.networldscientific.com
Study of Ferromagnetic, Antiferromagnetic, and Nonmagnetic States in Sc-Ni Intermetallics
Theoretical studies utilizing spin-polarized DFT have been instrumental in predicting the magnetic ground states of various scandium-nickel intermetallic compounds. These calculations reveal a range of magnetic behaviors depending on the specific composition and crystal structure.
First-principles calculations on ScTM intermetallic compounds (where TM is a transition metal) have shown that ScNi is stable in an antiferromagnetic (AFM) state. researchgate.networldscientific.com This is in contrast to other compounds in the same series, such as ScCo, which are predicted to be ferromagnetic (FM). researchgate.networldscientific.com Similarly, in the full Heusler alloy series Ir₂YSi, the compounds Ir₂ScSi and Ir₂NiSi are found to be non-magnetic. aip.org The determination of the non-magnetic ground state in these alloys was based on total energy calculations, which showed no energy advantage for a ferromagnetic configuration over a non-magnetic one. aip.org
Further investigations into other scandium-containing systems support the tendency for scandium to promote non-magnetic or weakly magnetic behavior. For example, when scandium is doped into plumbene, a 2D material, no magnetic solution is found, a result shared with nickel doping. rsc.orgresearchgate.net This contrasts with other 3d transition metals like Ti, V, Cr, Mn, Fe, and Co, which all induce magnetic states in plumbene. rsc.org The absence of magnetism in the Sc- and Ni-doped plumbene highlights the specific electronic interactions of these elements within the host material. rsc.org These findings underscore the complex interplay of stoichiometry and electronic structure in determining whether a Sc-Ni intermetallic will exhibit ferromagnetic, antiferromagnetic, or non-magnetic properties. aip.orgworldscientific.com
Influence of Scandium Substitution on Magnetic Behavior in Nickel-Containing Ferrites
The introduction of scandium (Sc³⁺) as a substituent for iron (Fe³⁺) in nickel-containing spinel ferrites has been shown to significantly alter their magnetic properties. researchgate.netresearchgate.netresearchgate.net These materials, which often include other elements like zinc, cobalt, or copper, are of interest for high-frequency applications, and doping is a common strategy to tailor their characteristics. researchgate.netresearchgate.net The substitution of non-magnetic Sc³⁺ ions into the spinel lattice, typically at the octahedral B-sites, disrupts the magnetic interactions between the sublattices, leading to observable changes in key magnetic parameters. researchgate.netbuet.ac.bd
Effects on Saturation Magnetization and Initial Permeability
The substitution of scandium has a notable and often beneficial impact on the saturation magnetization (Ms) and initial permeability (μi) of nickel-containing ferrites.
In a study on Ni₀.₅Zn₀.₄Co₀.₁ScₓFe₂-ₓO₄ ferrites, the addition of Sc³⁺ ions led to a remarkable increase in both properties. researchgate.net The saturation magnetization reached up to 94.27 emu/g, representing an approximate 27% increase, while the initial permeability was enhanced by about 73%. researchgate.netresearchgate.net This improvement is significant for the development of high-frequency devices. researchgate.net
Research on Ni₀.₃Cu₀.₂Zn₀.₅ScₓFe₂-ₓO₄ showed a more complex behavior. researchgate.netbuet.ac.bd The saturation magnetization was maximized at a substitution level of x = 0.05, reaching a value of 79 Am²/kg. buet.ac.bdresearchgate.net The initial permeability in this system first decreased for x = 0.02, then increased for concentrations up to x = 0.05, before decreasing again at x = 0.07. buet.ac.bdresearchgate.net This non-linear behavior is attributed to changes in cation distribution and microstructure as the scandium content is varied. buet.ac.bdresearchgate.net
Coercivity and Magnetic Quality Factor Studies
Coercivity (Hc), the resistance of a magnetic material to becoming demagnetized, and the magnetic quality factor (Q), a measure of magnetic loss, are critical parameters for soft magnetic materials used in high-frequency applications. Scandium substitution has been shown to favorably influence these properties in nickel-containing ferrites.
In Ni₀.₅Zn₀.₄Co₀.₁ScₓFe₂-ₓO₄ materials, the coercive field was observed to decrease significantly as the scandium content increased. researchgate.netresearchgate.net This reduction in coercivity indicates a "softer" magnetic material, which is desirable for applications requiring rapid magnetization switching with minimal energy loss. researchgate.net Furthermore, studies on Ni₀.₃Cu₀.₂Zn₀.₅ScₓFe₂-ₓO₄ showed that the magnetic quality factor (Q) could be enhanced by Sc³⁺ doping, with the relative quality factor reaching values of 6000 or more for certain compositions and sintering temperatures. researchgate.net These improvements, including lower coercivity and higher quality factor, make Sc-doped nickel ferrites promising candidates for use in high-frequency electronic components. researchgate.netresearchgate.net
Theoretical Models for Magnetism in Nickel-Scandium Systems
The magnetic properties of nickel-scandium systems are primarily understood through advanced theoretical models, with spin-polarized Density Functional Theory (DFT) being the most prominent. aip.orgworldscientific.comdiva-portal.org This ab initio approach allows for the calculation of the electronic structure and magnetic ground state of materials without relying on empirical parameters. diva-portal.orgiastate.edu For intermetallic compounds like ScNi, DFT is used to optimize the crystal structure and compare the total energies of non-magnetic, ferromagnetic, and antiferromagnetic configurations to determine the most stable phase. researchgate.networldscientific.com
The itinerant picture of magnetism is often applied to understand ferromagnetism in intermetallic compounds containing elements like Ni. tu-darmstadt.de This model relates the onset of magnetic ordering to the density of states at the Fermi level and the strength of the exchange interaction. tu-darmstadt.de For more complex systems, such as those with strong electron correlations or significant spin-orbit coupling, more sophisticated theoretical treatments are necessary. worldscientific.comrsc.org For example, the LDA+U method is a variant of DFT that better accounts for localized d-electrons in transition metals, providing more accurate predictions of magnetic stability. researchgate.networldscientific.com
In the case of magnetic insulators like ferrites, the magnetic behavior is often described by the mean-field approximation of the Heisenberg model, which considers the exchange interactions between magnetic ions on different lattice sites. tu-darmstadt.de When Sc³⁺ is substituted into a nickel ferrite (B1171679), these theoretical frameworks help explain how the introduction of a non-magnetic ion alters the superexchange pathways and, consequently, the net magnetization and other magnetic properties of the material. researchgate.net
Mechanical Behavior and Strengthening Mechanisms of Nickel Scandium Alloys
Impact of Scandium Addition on Microstructure and Grain Refinement in Nickel-Based Superalloysresearchgate.netresearchgate.net
The addition of scandium (Sc) to nickel-based superalloys has a pronounced effect on their microstructure, primarily through grain refinement. doaj.orgmdpi.comresearchgate.net Scandium is recognized as an effective grain refiner in various alloy systems, including those based on nickel. hbnewmaterial.comiust.ac.ir This grain refining capability stems from scandium's ability to modify the size and volume fraction of primary γ' (gamma prime) precipitates, which are crucial for the alloy's strength, particularly at the grain boundaries. doaj.orgmdpi.com
Research on powder metallurgy (P/M) Ni-based superalloys, such as U720Li and RR1000, has shown that scandium doping effectively refines the grain structure. doaj.orgmdpi.com The mechanism behind this refinement involves scandium promoting the formation of Al3Sc nanoparticles. researchgate.net These nanoparticles act as heterogeneous nucleation sites for nickel during solidification, leading to a significant reduction in grain size. researchgate.net For instance, in some cases, a 74.7% reduction in grain size has been observed. researchgate.net
Table 1: Effect of Scandium Addition on Primary γ' Precipitates and Grain Size in U720Li
| Scandium Content (wt.%) | Primary γ' Size (nm) | Primary γ' Volume Fraction (%) |
|---|---|---|
| 0 | 552.9 | 4.4 |
| 0.066 | 662.1 | 6.9 |
Data sourced from research on as-sintered U720Li superalloys. mdpi.com
Precipitation Hardening and Recrystallization Behavior in Sc-Modified Nickel Alloysresearchgate.net
Precipitation hardening, also known as age hardening, is a critical strengthening mechanism in nickel-based superalloys. langleyalloys.comnist.gov This process involves the formation of fine precipitates within the alloy's microstructure that impede the movement of dislocations, thereby increasing the material's strength and hardness. langleyalloys.com The addition of scandium to nickel alloys significantly influences this behavior by promoting the growth and precipitation of secondary γ' precipitates. doaj.orgmdpi.com
Scandium also plays a role in the recrystallization behavior of nickel alloys. Recrystallization is a process where deformed grains are replaced by new, strain-free grains upon heating, which can affect the mechanical properties. researchgate.net The presence of fine, stable precipitates, such as those promoted by scandium, can pin dislocations and grain boundaries, thus retarding the recrystallization process. jst.go.jp This effect is beneficial as it helps to maintain a fine-grained structure, which is desirable for improved strength and toughness. In some aluminum alloys with scandium additions, the recrystallization temperature has been observed to increase. researchgate.netiust.ac.ir A similar effect is anticipated in nickel-based systems where scandium-induced precipitates can stabilize the microstructure at elevated temperatures.
Table 2: Tensile Properties of Sc-doped U720Li at 25 °C and 750 °C
| Condition | Scandium Content (wt.%) | Temperature (°C) | Ultimate Tensile Strength (MPa) | Yield Strength (MPa) | Ductility (%) |
|---|---|---|---|---|---|
| As-sintered | 0.043 | 25 | 1561 | - | 32.5 |
| Heat-treated | 0.043 | 25 | 1520 | - | 15.25 |
| As-sintered | 0.043 | 750 | 1125 | 961 | 10.25 |
| As-sintered | 0.066 | 750 | - | 1009 | - |
| Heat-treated | 0.066 | 750 | - | 891 | - |
Data highlights the excellent combination of strength and ductility achieved with scandium addition. mdpi.com
Advanced Modeling and Experimental Correlation for Mechanical Responseresearchgate.netresearchgate.net
Prediction of Yield Stress and Creep Performanceresearchgate.net
Predicting the mechanical response of nickel-scandium alloys is crucial for their application in high-performance components. Advanced models are employed to forecast properties like yield stress and creep performance, taking into account the complex microstructures of these materials. cam.ac.uk The yield strength of precipitation-strengthened alloys is significantly influenced by the size, volume fraction, and nature of the interaction between precipitates and dislocations.
Creep, the time-dependent deformation of a material under constant load at high temperatures, is a critical consideration for nickel-based superalloys used in applications like turbine blades. mdpi.commdpi.com The creep resistance of these alloys is closely linked to their microstructure. researchgate.netmpg.denih.gov The fine and stable γ' precipitates promoted by scandium addition are expected to enhance creep performance by impeding dislocation movement at elevated temperatures. doaj.orgmdpi.com While specific creep data for nickel-scandium alloys is not extensively detailed in the provided context, the observed microstructural improvements suggest a positive impact on creep life. mdpi.comresearchgate.net
Table 3: Hardness of U720Li with Varying Scandium Content under Different Thermal Consolidation Processes
| Temperature (°C) | Strain Rate (s⁻¹) | Scandium Content (wt.%) | Hardness (HV3) |
|---|---|---|---|
| 1050 | 1 | 0.043 | 386 |
| 1050 | 5 | 0 | 438 |
| 1050 | 5 | 0.043 | 233 |
| 1050 | 5 | 0.066 | 534 |
| 1150 | 1 | 0 | 512 |
| 1150 | 1 | 0.043 | 472 |
| 1150 | 1 | 0.066 | 485 |
This table illustrates the complex relationship between processing parameters, scandium content, and the resulting hardness of the alloy. mdpi.com
Dislocation-Precipitate Interaction Mechanismsresearchgate.net
The primary strengthening mechanism in precipitation-hardened alloys is the interaction between dislocations and precipitates. researchgate.net When a moving dislocation encounters a precipitate, its motion is impeded, which increases the stress required for deformation. There are two main mechanisms by which dislocations can overcome these obstacles: shearing and bypassing. mdpi.comresearchgate.net
In the shearing mechanism, the dislocation cuts through the precipitate. researchgate.net This is more likely to occur with smaller, coherent precipitates. mdpi.com The Al3Sc precipitates formed in scandium-containing alloys are coherent with the aluminum matrix, which suggests that dislocation shearing is a plausible mechanism. wikipedia.org The resistance to shearing contributes significantly to the alloy's strength.
The bypassing mechanism, often referred to as the Orowan mechanism, occurs when the dislocation bows around the precipitate, leaving a dislocation loop. researchgate.net This mechanism is more prevalent with larger, incoherent, and harder precipitates. The competition between shearing and bypassing is dependent on the precipitate size, with a critical radius often defining the transition between the two. researchgate.net Molecular dynamics simulations are a powerful tool for studying these interactions at the atomic scale, providing insights into how factors like precipitate size and shape influence the deformation behavior of the alloy. mdpi.comresearchgate.net The enhanced precipitation of fine γ' particles due to scandium addition suggests a strengthening effect primarily through the impediment of dislocation motion. doaj.orgmdpi.com
Catalytic Applications of Nickel Scandium Containing Materials
Scandium-Substituted Nickel-Cobalt (B8461503) Ferrite (B1171679) Nanoparticles as Catalysts
Nickel-cobalt ferrite nanoparticles (Ni-CoFe₂O₄) are known for their magnetic and catalytic properties. The substitution of iron with scandium in these structures has been a subject of research to further enhance their catalytic performance, particularly in oxidation and combustion reactions.
Synthesis and Characterization for Catalytic Applications
Scandium-substituted nickel-cobalt ferrite nanoparticles with the general formula Ni₀.₅Co₀.₅ScₓFe₂₋ₓO₄ (where x ranges from 0 to 0.2) have been synthesized using various methods, including the sol-gel auto-combustion technique. foundryjournal.netscirp.orgscirp.org This method allows for the production of nanocrystalline spinel ferrites with controlled particle sizes. scirp.orgscirp.orgresearchgate.net
Characterization techniques such as X-ray diffraction (XRD) confirm the formation of a single-phase spinel structure. scirp.orgscirp.org The introduction of scandium ions (Sc³⁺) into the nickel-cobalt ferrite lattice has been observed to slow down the crystallization rate, resulting in smaller crystallite sizes. researchgate.net For instance, as the scandium content increases, the crystallite size has been reported to be in the range of 35-39 nm. researchgate.net This reduction in crystal size contributes to a larger specific surface area, which is a desirable characteristic for catalysts. researchgate.net Studies have shown that Sc³⁺ doped nickel-cobalt ferrites exhibit specific surface areas between 29-32 m²/g. researchgate.net
The substitution of Fe³⁺ with Sc³⁺ ions primarily occurs at the octahedral sites of the spinel structure. researchgate.net This substitution can influence the material's magnetic and electrical properties, which in turn can affect its catalytic behavior. foundryjournal.netresearchgate.net
Performance Evaluation in Oxidation and Combustion Reactions
The catalytic activity of scandium-substituted nickel-cobalt ferrites has been evaluated in the total oxidation of volatile organic compounds (VOCs) such as acetone, propane (B168953), and benzene. researchgate.net Research indicates that the partial substitution of iron with scandium has a beneficial effect on the catalytic performance for the combustion of these compounds. researchgate.net
The efficiency of these catalysts is often measured by the temperatures required to achieve certain conversion levels of the VOCs. For instance, in the catalytic combustion of acetone, the temperatures for 10%, 50%, and 90% conversion (T₁₀%, T₅₀%, and T₉₀%) have been reported. The catalyst with a scandium content of x=0.2 (Ni₀.₅Co₀.₅Sc₀.₂Fe₁.₈O₄) has shown high activity in the catalytic combustion of both propane and acetone. researchgate.net
The improved catalytic performance in these oxidation reactions is attributed to the enhanced surface properties and the intrinsic nature of the scandium-doped ferrite. researchgate.net
Role of Scandium Cations in Enhancing Catalytic Activity and Specific Surface Area
The presence of scandium cations in the nickel-cobalt ferrite structure plays a crucial role in enhancing its catalytic properties. The primary effects of scandium substitution are:
Increased Specific Surface Area: Scandium doping leads to the formation of smaller crystallites, which in turn increases the specific surface area of the catalyst. researchgate.net A larger surface area provides more active sites for the reactants to adsorb and react, thereby increasing the catalytic activity. researchgate.net
Structural and Electronic Modifications: The substitution of Fe³⁺ by the larger Sc³⁺ ions in the spinel lattice can create structural defects and modify the electronic properties of the catalyst. foundryjournal.netresearchgate.net These changes can influence the adsorption and activation of reactant molecules on the catalyst surface, leading to enhanced catalytic performance. researchgate.net
The synergistic effect of a larger specific surface area and favorable electronic properties makes scandium-substituted nickel-cobalt ferrites promising catalysts for oxidation and combustion reactions. researchgate.net
Investigation of Nickel-Scandium Systems in Hydrogenation and Related Reactions
Nickel-based catalysts are widely used in hydrogenation reactions due to their ability to activate hydrogen. mdpi.com The addition of scandium can further modify the catalytic properties of nickel, leading to improved performance in various hydrogenation processes.
For instance, Ni/Sc-doped ZrO₂ catalysts have been investigated for the selective hydrogenation of maleic anhydride. mdpi.com The study revealed that the selectivity of the reaction could be tuned by varying the scandium content. A catalyst with 7.5 mol% of Sc₂O₃ content demonstrated high selectivity (up to 97.6%) towards succinic anhydride. mdpi.com This selectivity is attributed to the electronic properties of oxygen vacancies on the catalyst surface, which are influenced by the scandium doping. mdpi.com
In the context of solid oxide fuel cells (SOFCs), nickel-containing composites based on scandium- and cerium-stabilized zirconia have been studied for the steam reforming of butane. researchgate.net Doping the nickel composite with platinum was found to significantly lower the reaction temperatures required for conversion. researchgate.net
Furthermore, research on ScAlNi compounds has shown their ability to absorb hydrogen through different mechanisms depending on the temperature. diva-portal.org At lower temperatures, hydrogen is absorbed via solid solution formation, while at higher temperatures, disproportionation into ScH₂ and AlNi occurs. diva-portal.org This reversible hydrogen absorption capability highlights the potential of nickel-scandium systems in hydrogen storage and related catalytic applications.
Computational Catalysis Studies on Nickel-Scandium Interfaces
Computational methods, particularly density functional theory (DFT), are powerful tools for understanding the mechanisms of catalytic reactions at the atomic level. acs.orgrsc.org These studies provide insights into the electronic structure of catalysts and the energetics of reaction pathways, which can aid in the rational design of new and improved catalysts.
Computational studies on nickel-catalyzed reactions have explored various mechanisms, such as the oxidative coupling mechanism and the nickel hydride mechanism in the reductive carboxylation of styrenes. acs.org These calculations help in understanding how factors like substituents, pressure, and ligands affect the reaction outcome. acs.org
In the context of nickel-scandium systems, computational studies can elucidate the nature of the interaction between nickel and scandium at the catalytic interface. For example, theoretical investigations have been conducted on the hydrosilylation of terminal alkenes catalyzed by a scandium metalloligand supported Ni(0) complex. researchgate.net These studies suggest that the catalytic cycle is redox-neutral at the Ni(0) center and is facilitated by metal-ligand cooperation. researchgate.net
Extraction and Recovery of Scandium from Nickel Ore Processing Streams
Geochemical Characterization of Scandium in Lateritic Nickel-Cobalt (B8461503) Ores
Lateritic nickel-cobalt deposits, formed through the extensive weathering of ultramafic rocks, exhibit a distinct vertical zonation of elements. zarmesh.commdpi.com Scandium, while present in the parent rock, becomes significantly enriched in specific layers of the weathered profile. zarmesh.comdergipark.org.tr
Distribution and Concentration Mapping in Ore Profiles
The distribution of scandium within lateritic profiles is not uniform. Research in New Caledonian and Indonesian deposits reveals that maximum scandium enrichment typically occurs in the limonite horizon, often situated above the primary nickel and cobalt enrichment zones. mdpi.comzarmesh.commdpi.comardearesources.com.au The parent rock, or protolith, influences the initial scandium content. For instance, lherzolite and harzburgite protoliths, containing pyroxene, have higher initial scandium levels than dunite. zarmesh.com During laterization, the leaching of mobile elements leads to the residual enrichment of iron oxides and, consequently, scandium. zarmesh.com
In some deposits, scandium concentrations can reach up to 100 parts per million (ppm) in the yellow limonite horizon. mdpi.comzarmesh.com Studies have shown that goethite is the primary scandium-bearing mineral in these zones, with concentrations that can be ten times higher than in the parent rock. zarmesh.comdergipark.org.tr The degree of overlap between the scandium-rich zones and the nickel- and cobalt-rich zones is a critical factor for the economic viability of co-extraction. mdpi.com
Scandium Concentration in Lateritic Profiles
| Deposit Location | Protolith | Laterite Horizon | Scandium Concentration (ppm) | Reference |
|---|---|---|---|---|
| New Caledonia | Harzburgite/Lherzolite | Yellow Limonite | ~100 | mdpi.comzarmesh.com |
| New Caledonia | Dunite | - | < 5 (in protolith) | zarmesh.com |
| Indonesia (Southeast Sulawesi) | Pyroxene-bearing ultramafic | Limonite | up to 87 | mdpi.com |
| Australia (Kalpini) | Ultramafic | Laterite bands | 50 - 480 | ardearesources.com.au |
| Turkey (Çaldağ) | Serpentinized Peridotite | Limonite | up to ~66 | dergipark.org.tr |
Geochemical Proxies for Scandium Estimation in Nickel-Cobalt Deposits
Due to the fact that scandium is not typically included in routine analyses for nickel-cobalt exploration, researchers have investigated the use of geochemical proxies to estimate its concentration and distribution. mdpi.com Aluminum has been identified as a particularly effective proxy. mdpi.comresearchgate.net Studies of New Caledonian deposits have demonstrated a strong correlation between scandium (Sc) and aluminum oxide (Al2O3) at the deposit scale. mdpi.com This correlation is attributed to their similar behavior during the weathering process, where both elements are relatively immobile. mdpi.comresearchgate.net
While iron is the dominant element in lateritic ores, its correlation with scandium is often less reliable, particularly in the scandium-rich upper horizons of the profile. researchgate.net By analyzing a limited number of representative samples to establish a deposit-specific Sc-Al2O3 correlation, mining operators can gain a preliminary assessment of the scandium potential of a deposit at a minimal additional cost. mdpi.com
Hydrometallurgical Strategies for Scandium Valorization
The recovery of scandium from nickel ore processing streams is primarily achieved through hydrometallurgical techniques. nih.govrsc.org These methods involve leaching the scandium from the ore or waste materials into a solution, followed by selective separation and purification. nih.gov
Leaching Optimizations from Oxidized Nickel Ores and Waste Slags
High-pressure acid leaching (HPAL) is a common method for processing lateritic nickel ores. mdpi.comdbc.wroc.pl Studies have shown that a significant percentage of the scandium in the ore can be extracted into the leach solution along with nickel and cobalt during this process. mdpi.comresearchgate.net For instance, one study reported that 80.6% of the scandium from a lateritic ore was extracted into the leach solution using high-pressure sulfuric acid leaching. mdpi.comresearchgate.net
Sulfuric acid has also been identified as an effective leaching agent for recovering scandium from waste slags generated during the processing of oxidized nickel ores. aip.orgresearchgate.netaip.org Research has demonstrated that leaching with a sulfuric acid concentration of 100 g/L can recover up to 97% of the scandium from these slags. aip.orgresearchgate.netaip.org One challenge in sulfuric acid leaching is the co-dissolution of large amounts of silicic acid, which can form gels and complicate subsequent recovery processes. researchgate.netaip.org
Selective Separation and Purification of Scandium from Nickel-Containing Solutions
Once in solution, scandium must be selectively separated from other elements, primarily iron, aluminum, nickel, and cobalt. nih.govrsc.org Solvent extraction (SX) is a widely used and effective method for the separation and purification of scandium from these complex aqueous solutions. nih.gov Organophosphorus compounds, such as bis(2-ethylhexyl) phosphoric acid (D2EHPA) and tributyl phosphate (B84403) (TBP), have shown significant potential for scandium extraction. nih.gov However, the co-extraction of iron and titanium can be a challenge that needs to be addressed, often by removing the iron before scandium recovery. nih.gov
Ion exchange (IX) and liquid membrane techniques are also employed for scandium separation. nih.gov The choice of technique and specific reagents depends on the composition of the leach solution and the desired purity of the final scandium product. nih.govmetu.edu.tr
pH-Controlled Precipitation and Solvent Extraction Techniques
A key strategy for separating scandium involves pH-controlled precipitation. doaj.orgmdpi.com This method exploits the different hydrolysis behaviors of the various metal ions in the solution. mdpi.com A two-step pH adjustment process can be used to first precipitate impurities like iron, aluminum, and chromium at a lower pH (around 2.75), with minimal loss of scandium, nickel, and cobalt. mdpi.comresearchgate.netd-nb.info Subsequently, by raising the pH to approximately 4.75, scandium can be selectively precipitated and concentrated, separating it from the main nickel-cobalt stream. mdpi.comdbc.wroc.plresearchgate.netd-nb.info Reagents such as magnesium oxide (MgO) and sodium carbonate (Na2CO3) have been found to be more effective than calcium carbonate (CaCO3) for this purpose, yielding a precipitate with a higher scandium concentration and lower mass. doaj.orgmdpi.comresearchgate.net
The scandium-enriched precipitate can then be re-leached, and the resulting solution further purified using solvent extraction to produce a high-purity scandium product. doaj.orgmdpi.comresearchgate.net For example, a process involving re-leaching with sulfuric acid followed by solvent extraction and further precipitation can yield an intermediate scandium compound like (NH4)2NaScF6. doaj.orgmdpi.comd-nb.info
pH-Controlled Precipitation for Scandium Separation
| Precipitation Step | pH | Temperature (°C) | Objective | Reagents | Reference |
|---|---|---|---|---|---|
| First Impurity Removal | ~2.75 | 90 | Precipitate Fe, Al, Cr | CaCO3 slurry | mdpi.comresearchgate.netd-nb.info |
| Scandium Precipitation | ~4.75 | 60 | Selectively precipitate Sc | MgO, Na2CO3, NaOH | doaj.orgmdpi.comd-nb.info |
| Nickel-Cobalt Precipitation | ~7.6 | - | Precipitate mixed hydroxide (B78521) product | - | researchgate.net |
Sustainable Approaches for Scandium Byproduct Recovery from Nickel Mining Operations
The recovery of scandium as a byproduct from nickel mining operations is gaining traction as a means to improve the economic viability of nickel projects and to provide a stable supply of this critical element. Sustainable approaches are crucial to minimize the environmental footprint of these recovery processes. These methods focus on integrating into existing process flows, reducing reagent consumption, minimizing waste generation, and developing more environmentally friendly techniques such as biosorption and the use of greener solvents.
A primary source of scandium in nickel mining is lateritic nickel-cobalt ores processed via High-Pressure Acid Leaching (HPAL). During HPAL, a significant portion of the scandium (80-95%) from the ore dissolves into the process solution along with nickel and cobalt. tesmet.gr This creates an opportunity for its recovery from these process streams.
One of the key sustainable strategies is to recover scandium from waste or secondary process streams without disrupting the main nickel and cobalt production circuit. doaj.orgmdpi.com This avoids the need to process large volumes of the main HPAL stream, which would be energy and reagent intensive. mdpi.com Instead, scandium can be concentrated in side-streams, from which it is more efficiently extracted.
pH-Controlled Precipitation
A straightforward and sustainable approach for concentrating scandium from nickel processing solutions is pH-controlled precipitation. mdpi.com By carefully adjusting the pH of the solution, scandium can be selectively precipitated, leaving the bulk of the nickel and cobalt in the solution. This method can be integrated into existing hydrometallurgical plants. doaj.org
Research has shown that different precipitating agents have varying efficiencies. A study investigating a synthetic solution mimicking an HPAL stream demonstrated that using magnesium oxide (MgO) or sodium carbonate (Na₂CO₃) as precipitants is more advantageous than using calcium carbonate (CaCO₃). mdpi.comresearchgate.net While CaCO₃ is a low-cost reagent, it results in a larger precipitate mass with a lower scandium concentration. mdpi.com In contrast, MgO and Na₂CO₃ produce a more concentrated scandium precipitate, which makes subsequent processing more efficient and economically viable. mdpi.comresearchgate.net
In one study, adjusting the pH from 2.75 to 4.75 using different reagents yielded the following results:
Table 1: Comparison of Precipitating Agents for Scandium Recovery This interactive table summarizes the findings on the effectiveness of different reagents in precipitating scandium.
| Precipitating Agent | Reagent Consumed (g) | Precipitate Mass (g) | Scandium in Precipitate (%) |
|---|---|---|---|
| Calcium Carbonate (CaCO₃) | 23.7 | 57.7 | 0.04 |
| Sodium Carbonate (Na₂CO₃) | 21.7 | 20.4 | 0.10 |
| Magnesium Oxide (MgO) | 11.6 | 25.2 | 0.09 |
Data sourced from Kaya et al. (2017). mdpi.comresearchgate.net
These results indicate that Na₂CO₃ and MgO are more effective at concentrating scandium. The resulting scandium-enriched precipitate can then be further processed through leaching and solvent extraction to obtain a high-purity scandium product. researchgate.net
Solvent Extraction
Solvent extraction (SX) is a widely used hydrometallurgical technique for separating and purifying metals. nih.gov In the context of sustainable scandium recovery, research focuses on identifying selective and efficient organic extractants that can be used in synergistic systems to improve performance and reduce environmental impact. metu.edu.tr
Several types of extractants have been investigated for scandium recovery from the acidic sulfate (B86663) solutions typical of nickel laterite processing. These include acidic, neutral, and basic organic reagents. dbc.wroc.pl Studies have compared the performance of various commercial extractants. For instance, Di-2-Ethylhexyl Phosphoric Acid (DEHPA) and the primary amine Primene JMT have shown high scandium extraction efficiencies with low co-extraction of impurities like iron, cobalt, and nickel at a pH of 0.55. dbc.wroc.pl In contrast, other extractants like Cyanex 272, Ionquest 290, and Cyanex 923 were found to be less suitable for scandium extraction from these specific pregnant leach solutions. dbc.wroc.pl
A master's thesis study on the solvent extraction of scandium from nickel laterite leach solutions determined that a synergistic system of 5% DEHPA and 1% Tributylphosphate (TBP) in a D80 kerosene (B1165875) diluent was effective. metu.edu.tr The optimal conditions were found to be a pH of 0.8 and an aqueous to organic phase ratio (A/O) of 10:1. metu.edu.trmetu.edu.tr
Table 2: Performance of Selected Solvent Extractants for Scandium This interactive table provides a summary of the extraction efficiency of different solvent extraction systems.
| Extractant System | pH | A/O Ratio | Scandium Extraction Efficiency (%) | Reference |
|---|---|---|---|---|
| DEHPA | 0.55 | 1/1 | High | dbc.wroc.pl |
| Primene JMT | 0.55 | 1/1 | High | dbc.wroc.pl |
| 5% DEHPA + 1% TBP | 0.8 | 10/1 | High | metu.edu.trmetu.edu.tr |
| Cyanex 272 | 0.55 | 1/1 | Low | dbc.wroc.pl |
| Cyanex 923 | 0.55 | 1/1 | Low | dbc.wroc.pl |
The use of synergistic solvent systems and the optimization of extraction parameters contribute to a more sustainable process by maximizing recovery and minimizing the use of chemical reagents.
Ion Exchange
Ion exchange (IX) is another promising technology for the selective recovery of scandium from process streams. mdpi.com It offers advantages over solvent extraction, such as lower operational costs and less contamination of the pregnant solution. mdpi.com Research is focused on developing and identifying resins with high selectivity and capacity for scandium, especially in the presence of high concentrations of other metals like iron, aluminum, and titanium. mdpi.com
Commercial resins with different functional groups have been tested for their effectiveness. For example, resins impregnated with DEHPA have demonstrated high selectivity for scandium over titanium. researchgate.net Other promising options include resins with monophosphonic functional groups, which show a high capacity for scandium. researchgate.net
Specific resins that have been studied for scandium recovery from acidic solutions include:
Lewatit® VP OC 1026: A resin with phosphonic acid functional groups that has shown high selectivity for scandium. mdpi.comresearchgate.net
TP 260: Another resin that has been tested, although with varying reported capacities depending on the solution's pH and composition. mdpi.com
Amberlite IRC 747: This resin has also been identified as effective for scandium loading. mdpi.com
A pilot plant for the Clean TeQ Sunrise Project in Australia successfully demonstrated the use of a continuous resin-in-pulp (cRIP) system to recover nickel, cobalt, and scandium from the pressure acid leach discharge slurry. cleanteqwater.com This integrated approach achieved over 99.5% extraction of the soluble metals and showed the high selectivity of the ion exchange resin for these target elements over impurities like calcium, magnesium, and manganese. cleanteqwater.com The cRIP process represents a significant step towards a more sustainable and integrated recovery circuit.
Table 3: Scandium Loading Capacity of Selected Ion Exchange Resins This interactive table presents data on the scandium loading capacity of various ion exchange resins.
| Resin | Functional Group | Scandium Loading Capacity | Source Solution |
|---|---|---|---|
| VP OC 1026 | Phosphonic Acid | 1.46 mg/mL | Titanium industry acidic chloride solution |
| TP 260 | Aminomethylphosphonic acid | 0.31 mg/mL | Titanium industry acidic chloride solution |
| MTS9580 | Not specified | 200 mg/L | Not specified |
| TP260 | Aminomethylphosphonic acid | 59.7 mg/L | Not specified |
Data sourced from various studies. mdpi.commdpi.com
Bioleaching and Biosorption
Bioleaching and biosorption are emerging as greener alternatives to conventional hydrometallurgical processes. mdpi.com Bioleaching utilizes microorganisms to extract metals from ores and waste materials. This method has the potential for higher selectivity towards scandium in the presence of impurities. mdpi.com Furthermore, it is an environmentally friendly option due to its operational flexibility, low cost, reduced energy consumption, and the absence of toxic byproduct generation. mdpi.com However, challenges such as lower leaching efficiency and longer processing times compared to conventional acid leaching need to be addressed for large-scale industrial application. mdpi.com
Biosorption involves the use of biological materials to adsorb metal ions from solution. Research in this area is ongoing, with the aim of developing efficient and sustainable biosorbents for scandium recovery.
Life Cycle Assessment (LCA)
Advanced Spectroscopic and Microscopic Characterization of Nickel Scandium Systems
X-ray Diffraction (XRD) for Phase Identification and Crystallite Size Analysis
X-ray diffraction (XRD) is a primary technique for identifying the crystalline phases present in Ni-Sc systems and for determining crystallite size. The diffraction pattern, which is a plot of diffracted X-ray intensity versus the diffraction angle (2θ), serves as a fingerprint for the material's crystal structure.
In Ni-Sc alloys, XRD is used to identify various intermetallic compounds that can form, such as ScNi, Sc2Ni, ScNi5, and Al3Sc in aluminum alloys containing nickel and scandium. americanelements.comdiva-portal.orgu-tokyo.ac.jpmit.edu The identification process involves comparing the experimental diffraction pattern with standard patterns from databases like the International Centre for Diffraction Data (ICDD). ucmerced.edu For instance, in a study of ScAlNi, XRD patterns confirmed the material was single-phase with a MgZn2-type (C14 Laves phase) crystal structure. diva-portal.org Similarly, in Ni-based superalloys with scandium additions, XRD is employed to identify the primary γ' phase and other precipitates that contribute to the alloy's strength. researchgate.netresearchgate.net The presence of specific phases can significantly influence the material's mechanical and chemical properties.
Crystallite size, which is a measure of the size of coherently diffracting domains, can be estimated from the broadening of XRD peaks using the Scherrer equation. scirp.orgrigaku.com Smaller crystallite sizes can lead to enhanced catalytic activity and modified mechanical properties. researchgate.net For example, in scandium-doped nickel-cobalt (B8461503) ferrites, smaller crystallite sizes of 35-39 nm were linked to improved catalytic performance. researchgate.net The Scherrer method involves measuring the full width at half maximum (FWHM) of a diffraction peak and relating it to the crystallite size. scirp.orgrigaku.com
| Ni-Sc System/Alloy | Identified Phases | Crystal Structure/Space Group | Key Findings from XRD | Reference |
| ScAlNi | ScAlNi | MgZn2-type (C14 Laves phase), P63/mmc | Confirmed single-phase nature and determined crystal structure. | diva-portal.org |
| Al-Sc alloy | Al, Al3Sc, Al4Ca | --- | Successful in-situ alloying of scandium to form Al3Sc. | u-tokyo.ac.jp |
| 718Plus Ni-based superalloy with Sc | Ni3(Ti, Al, Sc), Laves phase | --- | Sc addition refines grains and alters Laves phase morphology. | researchgate.net |
| Ni0.5Co0.5ScxFe2-xO4 | Spinel ferrite (B1171679) | --- | Partial substitution of Fe3+ by Sc3+ ions on octahedral sites. | researchgate.net |
| Al-Ce-Ni-Mn-Sc-Zr alloys | Al11Ce3, Al9(Ni,Mn,Fe)2, Al23(Ce,Mn)4Ni6 | --- | Phase formation varies with Ni content. | osti.gov |
Electron Microscopy (SEM, TEM) for Morphological, Microstructural, and Nanostructural Investigations
Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are powerful tools for visualizing the morphology and microstructure of Ni-Sc systems at various length scales.
Scanning Electron Microscopy (SEM) provides high-resolution images of the sample surface, revealing information about grain size, phase distribution, and morphology. In studies of Ni-based superalloys with scandium additions, SEM analysis has shown that scandium can refine the grain structure by approximately 28% and promote the uniform dispersion of nanoscale precipitates. researchgate.net It can also alter the morphology of eutectic phases, such as changing the Laves phase from a massive to a "cabbage-like" structure. researchgate.net In Al-Ce-Ni-Mn-Sc-Zr alloys, SEM combined with Energy Dispersive X-ray Spectroscopy (SEM-EDS) is used to identify different intermetallic phases based on their morphology and elemental composition. osti.gov
Transmission Electron Microscopy (TEM) offers even higher resolution, enabling the investigation of nanostructural features like precipitates and dislocations. TEM analysis of Ni-based superalloys confirmed the presence of nanoscale Ni3(Ti, Al, Sc) precipitates, which are crucial for the alloy's strength. researchgate.net In Al-Mg-Si-Cu alloys with scandium and nickel additions, TEM revealed a bimodal particle size distribution, including coarse eutectic particles and nanoscale L12-structured Al3(Sc,Zr) dispersoids, which contribute to superplasticity. nih.gov The interaction of dislocations with these nanoscale phases, which governs the mechanical behavior of the alloys, can also be directly observed using TEM. researchgate.net
| Technique | Ni-Sc System/Alloy | Observed Features | Key Findings | Reference |
| SEM | 718Plus Ni-based superalloy with Sc | Grain size, precipitate dispersion, Laves phase morphology | Sc refines grains, enhances precipitate uniformity, and alters eutectic phase morphology. | researchgate.net |
| SEM-EDS | Al-Ce-Ni-Mn-Sc-Zr alloys | Intermetallic phases (Al11Ce3, Al9(Ni,Mn,Fe)2) | Identified various Ni- and Ce-rich phases based on composition and morphology. | osti.gov |
| TEM | 718Plus Ni-based superalloy with Sc | Nanoscale precipitates | Confirmed the presence of uniformly dispersed Ni3(Ti, Al, Sc) precipitates. | researchgate.net |
| TEM | Al-Mg-Si-Cu-Sc-Ni alloy | Bimodal particle distribution, dispersoids | Identified coarse eutectic particles and nanoscale Al3(Sc,Zr) dispersoids responsible for superplasticity. | nih.gov |
| SEM/TEM | Ni-containing composites on Sc-stabilized Zirconia | Nickel nano-particle size | Investigated sintering of nickel nano-particles, which affects catalytic activity. | researchgate.net |
Advanced Elemental and Chemical State Analysis (X-ray Fluorescence, Glow Discharge Mass Spectrometry, Inductively Coupled Plasma)
Determining the precise elemental composition and the distribution of trace elements in Ni-Sc systems is essential for quality control and for understanding their properties. Several advanced techniques are employed for this purpose.
X-ray Fluorescence (XRF) is a non-destructive technique used for elemental analysis. americanelements.com It is often used for bulk chemical analysis of alloys to ensure they meet compositional specifications. geochemicalperspectivesletters.org
Glow Discharge Mass Spectrometry (GDMS) is a highly sensitive technique for the direct analysis of solid materials, capable of detecting trace and ultra-trace elements down to the parts-per-billion range. thermofisher.comeag.com GDMS is particularly useful for the purity certification of high-purity metals and alloys, including nickel-based systems. thermofisher.comeag.com The technique involves sputtering the sample surface with a glow discharge plasma and analyzing the resulting ions with a mass spectrometer. eag.com
Inductively Coupled Plasma (ICP) techniques, including ICP-Mass Spectrometry (ICP-MS) and ICP-Atomic Emission Spectrometry (ICP-AES), are widely used for the accurate determination of elemental composition, including trace elements in Ni-Sc alloys. cgsjournals.comepa.govastm.orgastm.org These methods typically require the sample to be dissolved in acid. tajhizkala.ir ICP-MS is particularly powerful for determining trace elements due to its high sensitivity. geochemicalperspectivesletters.orgcgsjournals.com For instance, it has been used to analyze low concentrations of nickel and scandium in various geological and industrial samples, with methods developed to correct for interferences from matrix elements. cgsjournals.com
| Technique | Application in Ni-Sc Systems | Key Capabilities | Reference |
| X-ray Fluorescence (XRF) | Bulk elemental analysis of alloys. | Non-destructive, provides overall composition. | americanelements.comgeochemicalperspectivesletters.org |
| Glow Discharge Mass Spectrometry (GDMS) | High-purity analysis of Ni alloys. | High sensitivity (ppb levels), full elemental survey. | americanelements.comthermofisher.comeag.com |
| Inductively Coupled Plasma (ICP-MS/AES) | Accurate determination of major and trace elements. | High precision and accuracy, requires sample dissolution. | geochemicalperspectivesletters.orgcgsjournals.comastm.org |
Spectroscopic Probes for Electronic Structure and Bonding (e.g., FTIR)
Understanding the electronic structure and chemical bonding in Ni-Sc systems is key to explaining their physical and chemical properties. Spectroscopic techniques provide valuable insights into these fundamental aspects.
Fourier-Transform Infrared (FTIR) Spectroscopy is an experimental technique that probes the vibrational modes of molecules and can provide information about chemical bonds. nih.govsolvomet.eu While direct FTIR studies on bulk metallic Ni-Sc alloys are less common, the technique is valuable for studying the interaction of Ni-Sc systems with other molecules or for characterizing precursor compounds. For instance, FTIR has been used to study the reactions of nickel atoms with other molecules in a matrix isolation setup. acs.org In the context of materials derived from Ni-Sc systems, such as catalysts or functionalized materials, FTIR can identify functional groups and confirm chemical structures. mdpi.comeeer.org For example, it was used to characterize scandium acetate (B1210297) precursors and to study the sorption of ions onto ion exchangers. mdpi.comcore.ac.uk
| Technique/Method | Ni-Sc System/Context | Information Obtained | Key Findings | Reference |
| First-Principles Calculations (DFT) | Ni and Sc co-doped MgH2 | Electronic density of states, bond lengths, formation enthalpy. | Sc has a strong bonding interaction with Ni, which can weaken other bonds in the system. | scirp.orgscispace.comresearchgate.net |
| First-Principles Calculations (DFT) | Ni-based superalloys | Electronic structure, interatomic bonding, mechanical properties. | Provides insight into the cohesive properties and balance of metallic bonding. | osti.govmdpi.com |
| FTIR Spectroscopy | Scandium acetate precursor | Characterization of precursor compounds. | Used to analyze the chemical structure of starting materials. | core.ac.uk |
| FTIR Spectroscopy | Ion exchangers with Sc ions | Identification of functional groups and chemical structure alterations. | Observed changes in the spectra upon sorption of Sc(III) ions. | mdpi.com |
Theoretical and Computational Materials Science for Nickel Scandium System Design
Quantum Chemical Modeling of Nickel-Scandium Diatomic Molecules and Clusters
Quantum chemical modeling serves as a powerful tool for elucidating the fundamental electronic structure, bonding characteristics, and stability of novel material systems at the atomic level. For the nickel-scandium system, theoretical investigations have primarily centered on small clusters, with density functional theory (DFT) being a key computational method. These studies provide critical insights into the interactions between nickel and scandium atoms, which are foundational for designing new alloys.
Computational studies on nickel-scandium clusters have explored their stability and electronic properties. For instance, DFT calculations have been employed to investigate clusters such as Ni₄Sc. proquest.com In these models, the B3PW91 functional is often used, with basis sets like LANL2DZ for the metal atoms and 6-311+G* for other interacting atoms. proquest.com Molecular dynamics simulations based on these calculations have indicated that such nickel-scandium nanoclusters are stable at room temperature (300 K). proquest.com
A key finding from these theoretical models is that the incorporation of a scandium atom into a pure nickel cluster (for example, forming Ni₄Sc from Ni₅) is a thermodynamically favorable process. proquest.com This suggests a natural propensity for these elements to form stable intermetallic structures. Analysis of the electronic structure, often through natural bond orbital (NBO) analysis, reveals significant charge transfer between the cluster and any adsorbed molecules, indicating a strong electronic interaction and potential for catalytic applications. proquest.com The interaction is typically complex, involving not just charge transfer but also significant inductive and electrostatic contributions. proquest.com
| Computational Parameter | Details for Ni₄Sc Cluster Modeling |
| Calculation Method | Density Functional Theory (DFT) |
| Functional | B3PW91 |
| Basis Set (Metals) | LANL2DZ |
| Thermodynamic Finding | Incorporation of Sc into Ni₅ is favorable |
| Stability | Stable at 300 K (from molecular dynamics) |
| Electronic Interaction | Significant charge transfer, inductive, and electrostatic contributions |
While DFT studies have provided valuable data on Ni-Sc clusters, specific quantum chemical modeling of the nickel-scandium (NiSc) diatomic molecule is not extensively documented in current literature. However, the methodologies for studying such a molecule are well-established. Theoretical investigations would typically involve high-level ab initio methods to accurately describe the complex electronic environment of this transition metal dimer.
Methods such as the Complete Active Space Self-Consistent Field (CASSCF), followed by Multireference Configuration Interaction (MRCI) or second-order perturbation theory (CASPT2), are powerful techniques for handling the multireference character often found in transition metal systems. nih.gov Coupled-cluster methods like CCSD(T) are also used for their high accuracy in predicting molecular properties when the system is well-described by a single reference determinant. nih.gov
For a hypothetical NiSc diatomic molecule, these quantum chemical calculations would aim to determine key spectroscopic constants. These include the equilibrium bond length (Rₑ), the harmonic vibrational frequency (ωₑ), and the dissociation energy (Dₑ). Furthermore, such studies would map out the potential energy curves for the ground and various excited electronic states, providing a detailed understanding of the molecule's spectroscopic behavior and chemical bonding.
Emerging Research Areas and Future Perspectives for Nickel Scandium Materials
Nickel-Scandium Intermetallics as Hydrogen Storage Materials
The quest for safe and efficient hydrogen storage is a critical bottleneck in the transition to a hydrogen-based economy. Intermetallic compounds, materials formed between two or more metallic elements, are a promising class of materials for this application due to their potential for high hydrogen density and reversible storage capabilities. diva-portal.org Nickel-scandium intermetallics, in particular, have been the subject of investigation for their hydrogen absorption properties. diva-portal.orgdiva-portal.org
The hydrogen absorption mechanism in these materials is highly dependent on the composition and operating conditions. diva-portal.org For example, the intermetallic compound ScAlNi exhibits two distinct mechanisms for hydrogen absorption depending on the temperature. At approximately 120°C, it absorbs hydrogen via a solid solution formation, reaching compositions up to ScAlNiH₀.₅. diva-portal.org At a much higher temperature of around 500°C, the material undergoes disproportionation, breaking down into scandium hydride (ScH₂) and an aluminum-nickel intermetallic (AlNi). diva-portal.org Notably, this reaction is fully reversible, a crucial characteristic for any practical hydrogen storage material. The presence of the other elements destabilizes the scandium hydride, lowering its decomposition temperature by about 460°C, which is a significant advantage for releasing the stored hydrogen. diva-portal.org
The ratio of nickel to other elements in the alloy is a critical factor influencing hydrogen storage capacity. In the Sc(AlₓNi₁₋ₓ)₂ system, compositions with a higher nickel content demonstrated a greater capacity for hydrogen storage. diva-portal.org Specifically, the composition ScAl₀.₆₆Ni₁.₃₄ was found to have a capacity of at least 0.67 wt% and could absorb and desorb hydrogen over multiple cycles. diva-portal.org Conversely, compositions with higher aluminum content, such as ScAl₁.₂₈Ni₀.₆₂, showed no hydrogen storage capacity. diva-portal.org The activation energy required to release the interstitially stored hydrogen from ScAl₀.₆₆Ni₁.₃₄ was determined to be 4.6 kJ/mol. diva-portal.org
These findings underscore the potential of tailoring the composition of nickel-scandium intermetallics to optimize their hydrogen storage characteristics. The ability to tune properties like absorption mechanism, storage capacity, and the temperature required for hydrogen release makes these materials a fertile ground for future research in the pursuit of advanced hydrogen storage solutions. mdpi.comnih.govunit.no
Table 1: Hydrogen Absorption Properties of Sc-Al-Ni Intermetallics
| Compound/Composition | Absorption Temperature (°C) | Absorption Mechanism | Hydrogen Composition/Capacity | Reversibility | Key Finding |
|---|---|---|---|---|---|
| ScAlNi | ~120 | Solid Solution | ScAlNiH₀.₅ | Reversible | Lower temperature absorption. diva-portal.org |
| ScAlNi | ~500 | Disproportionation (into ScH₂ + AlNi) | Not specified | Fully Reversible | Higher temperature mechanism with significant destabilization of ScH₂. diva-portal.org |
| ScAl₀.₆₆Ni₁.₃₄ | Not specified | Interstitial | ≥ 0.67 wt% | Reversible over multiple cycles | Higher Ni content leads to higher capacity. diva-portal.org |
| ScAl₁.₂₈Ni₀.₆₂ | Not specified | N/A | 0 wt% | N/A | Higher Al content diminishes storage capacity. diva-portal.org |
Role of Scandium in Advanced Nickel-Based Superalloys for High-Temperature Applications
Nickel-based superalloys are critical materials in high-temperature environments, such as in aircraft gas turbines and power generation systems, due to their excellent mechanical strength and resistance to creep and oxidation. angam-ualberta.cawikipedia.org The addition of scandium as a micro-alloying element has emerged as a potent strategy for further enhancing the performance of these materials. mdpi.comresearchgate.net
Research has shown that even small additions of scandium can lead to significant improvements in the microstructure and mechanical properties of nickel-based superalloys. One of the primary effects of scandium is grain refinement. angam-ualberta.camdpi.com Scandium modifies the size and volume fraction of primary γ' (gamma prime) precipitates located at the grain boundaries. mdpi.com The γ' phase, typically Ni₃(Al, Ti), is the primary strengthening phase in these superalloys. sentesoftware.co.uk By influencing these primary precipitates, scandium exerts a Zener pinning pressure that hinders grain growth during high-temperature processing, resulting in a finer, more robust grain structure. mdpi.com
Furthermore, scandium has been observed to promote the growth and precipitation of secondary γ' precipitates within the grains. mdpi.com It is believed that scandium, which has an affinity for aluminum, substitutes into the Al site of the Ni₃Al lattice. mdpi.com This substitution can alter the lattice misfit between the γ (matrix) and γ' phases, affecting the energy landscape and promoting the growth and stability of these crucial strengthening particles. mdpi.com
These microstructural modifications translate into tangible improvements in mechanical performance. In a study on the powder metallurgy superalloy U720Li, an addition of 0.043 wt.% scandium resulted in an excellent combination of tensile strength and ductility at both room and elevated temperatures. mdpi.com Similarly, for the RR1000 superalloy, a 0.064 wt.% scandium addition led to good high-temperature performance. mdpi.com The strengthening is attributed to the combined effects of γ' precipitate modification and enhanced grain boundary strength, partly because scandium's high affinity for oxygen can help scavenge deleterious elements from the matrix. researchgate.net
Table 2: Effect of Scandium Addition on Mechanical Properties of Nickel-Based Superalloys
| Superalloy | Scandium Content (wt.%) | Key Microstructural Effect | Impact on Mechanical Properties |
|---|---|---|---|
| U720Li | 0.043 | Grain refinement, modification of γ' precipitates. mdpi.com | Excellent combination of tensile strength and ductility at ambient and elevated temperatures. mdpi.com |
| RR1000 | 0.064 | Grain refinement, modification of γ' precipitates. mdpi.com | Good performance at elevated temperatures. mdpi.comresearchgate.net |
| Generic Ni-based | 0 - 0.098 | Inhomogeneous γ' distribution, stronger grain boundaries. researchgate.net | Gradual increase in both strength and elongation at room temperature. researchgate.net |
Development of Nickel-Scandium Materials for Advanced Functional Devices (e.g., Thin Film Sensors, Magnetic Devices, Semiconductor Applications)
The unique electronic and physical properties of nickel-scandium compounds are being harnessed for the development of sophisticated functional devices. From sensitive chemical sensors to components in magnetic and semiconductor technologies, Ni-Sc materials offer a versatile platform for innovation.
Thin Film Sensors
In the realm of gas sensing, materials that can selectively detect specific gases are highly sought after. Research has demonstrated that mixing scandium oxide (Sc₂O₃) with nickel-copper oxide significantly enhances the material's performance as a nitrogen dioxide (NO₂) sensor. google.com While nickel oxide (NiO) serves as the base p-type semiconductor sensing material, the addition of scandium oxide was found to be considerably effective in enabling the selective detection of NO₂ in an atmosphere containing various nitrogen oxides. google.com Furthermore, scandium nitride (ScN) thin films are being explored for sensor applications, such as temperature and water condensation sensors. diva-portal.org The use of scandium-nickel alloys in the form of sputtering targets is a key enabling technology for depositing the thin films required for these and other microelectronic devices. americanelements.comresearchgate.netmdpi.com Piezoelectric thin films, such as scandium-containing aluminum nitride, are also critical for sensor applications and can be deposited using Sc-Al alloy targets. google.com
Magnetic Devices
Nickel is one of the primary ferromagnetic elements, making it a cornerstone of magnetic material technology. schoolmykids.comnagwa.com Scandium itself is paramagnetic, meaning it is weakly attracted to magnetic fields. periodictable.comquicycle.com When combined, scandium can influence the magnetic properties of nickel-containing compounds. For instance, in ternary germanides (compounds containing germanium), the magnetic properties are largely determined by the 3d-transition metal. Sc-Ni-Ge compounds were found to be Pauli paramagnets, where the material exhibits weak magnetism resulting from the alignment of electron spins in a magnetic field. iaea.org In other complex systems like scandium-substituted nickel-cobalt (B8461503) ferrites, the addition of Sc³⁺ ions can alter magnetic characteristics such as saturation magnetization and coercivity, making the resulting materials suitable for high-frequency device applications. google.com
Semiconductor Applications
The semiconductor industry is increasingly looking towards new materials to enable next-generation technologies like 5G and 6G communications. mining.com.aulistcorp.com Scandium is finding a role in this sector, often in alloys or as a dopant in semiconductor materials. listcorp.comqsrarematerials.com Scandium-containing thin films are considered highly encouraging for emerging flash memory chip applications due to their strong ferroelectric response. mining.com.aulistcorp.com Nickel-scandium alloys are available as high-purity sputtering targets, which are used in physical vapor deposition (PVD) and chemical vapor deposition (CVD) processes to manufacture semiconductor components. americanelements.com The use of scandium as a dopant in materials like gallium nitride (GaN) can alter the electronic structure and improve optoelectronic properties for devices like LEDs and laser diodes. qsrarematerials.com The production of nickel oxide thin films for semiconductor applications can also involve scandium-containing compounds. google.com
Exploration of Novel Multicomponent Alloys and Compounds Containing Nickel and Scandium
The traditional approach to alloy design, which involves adding small amounts of secondary elements to a primary metal, is being expanded by the exploration of multicomponent alloys, often called high-entropy alloys (HEAs). mdpi.comencyclopedia.pub These alloys are composed of five or more elements in relatively equal proportions, and their complex compositions can lead to unique and superior properties. wikipedia.org Nickel is a common constituent in many experimental HEAs, such as the well-studied CrMnFeCoNi "Cantor" alloy. wikipedia.orgmdpi.com
The incorporation of scandium into these multicomponent systems is a promising and developing research frontier. researchgate.net Scandium's low density and potent strengthening effects make it an attractive addition for creating lightweight, high-strength alloys. researchgate.netmdpi.com For example, a nanocrystalline HEA with the composition Al₂₀Li₂₀Mg₁₀Sc₂₀Ti₃₀ has been developed, exhibiting a low density and a microhardness comparable to some ceramic materials, although the high cost of scandium is a limiting factor for widespread use. wikipedia.orgencyclopedia.pub This alloy is typically produced via solid-state mechanical alloying, which is suitable for creating alloys from elements with very different properties. wikipedia.orgencyclopedia.pub
Research into Al-containing HEAs with nickel has shown that the addition of scandium can have significant effects. In Al-Co-Cr-Fe-Ni systems, adding scandium leads to the formation of a ternary intermetallic phase along the grain boundaries. mdpi.com This precipitation results in grain refinement and an increase in hardness by up to 20%. mdpi.com The formation of these stable Sc-based precipitates demonstrates a new pathway for designing and improving the properties of complex, multicomponent alloys containing nickel. researchgate.netmdpi.com
Table 3: Mentioned Compounds
| Compound Name | Chemical Formula |
|---|---|
| Aluminum-Nickel | AlNi |
| Gallium Nitride | GaN |
| Nickel Oxide | NiO |
| Nickel(II) aminoalkoxide | Not specified |
| Scandium-aluminum nitride | ScAlN |
| Scandium Hydride | ScH₂ |
| Scandium Oxide | Sc₂O₃ |
| U720Li | Not specified |
| RR1000 | Not specified |
| Al₂₀Li₂₀Mg₁₀Sc₂₀Ti₃₀ | Al₂₀Li₂₀Mg₁₀Sc₂₀Ti₃₀ |
| CrMnFeCoNi | CrMnFeCoNi |
| Nickel-cobalt ferrites | Not specified |
| Scandium germanides | Not specified |
| Nickel | Ni |
| Scandium | Sc |
| Aluminum | Al |
| Copper | Cu |
| Germanium | Ge |
| Cobalt | Co |
| Iron | Fe |
| Manganese | Mn |
| Lithium | Li |
| Titanium | Ti |
| Magnesium | Mg |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
